N-(4-amino-2-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-methoxybenzamide
• InChI: InChI=1S/C18H18N6O4S2/c1-9-7-29-17(20-9)21-12(25)8-30-18-23-14(19)13(16(27)24-18)22-15(26)10-3-5-11(28-2)6-4-10/h3-7H,8H2,1-2H3,(H,22,26)(H,20,21,25)(H3,19,23,24,27)
• InChI Key: DDKUFSBPAQGWGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)OC)N
• Molecular Formula: C18H18N6O4S2
• Molecular Weight: 446.5 g/mol

Description

The compound belongs to a class of chemicals that are of interest due to their potential biological activities and complex molecular structures. The research into similar compounds involves the synthesis of novel heterocyclic compounds, understanding their molecular structure through crystallography and theoretical calculations, and evaluating their chemical and physical properties.

Synthesis Analysis

The synthesis of similar heterocyclic compounds often involves multi-step reactions, starting from simple precursors. For instance, the synthesis of related compounds typically employs condensation reactions, utilization of acetic anhydride for acetylation, and the employment of Vilsmeier-Haack reagent for formylation (Farouk, Ibrahim, & El-Gohary, 2021).

Molecular Structure Analysis

The molecular structure of analogous compounds is often elucidated using X-ray crystallography and supported by density functional theory (DFT) calculations. These studies reveal the bond lengths, angles, and overall geometry of the molecule, which are crucial for understanding the compound's reactivity and properties (Karabulut, Namli, Kurtaran, Yıldırım, & Leszczynski, 2014).

Chemical Reactions and Properties

Chemical reactions involving similar compounds include reactions with primary and heterocyclic amines, leading to the formation of Schiff bases and the construction of various nitrogen heterocycles such as pyrazoles, pyrimidines, pyridopyrimidines, and diazepines. These reactions are significant for creating a diverse array of molecules with potential biological activities (Farouk, Ibrahim, & El-Gohary, 2021).

Scientific Research Applications

Antimicrobial Applications

• A series of compounds, including those related to the specified chemical structure, have been synthesized and evaluated for their antimicrobial properties. These compounds have shown significant in vitro activity against various strains of bacteria and fungi, suggesting potential for therapeutic intervention in microbial diseases (Desai, Rajpara, & Joshi, 2013).

Anticancer Applications

• Research has explored the antiproliferative activity of similar compounds against cancer cell lines, including human colon cancer, lung adenocarcinoma, and gastric cancer. These studies indicate promising anticancer activity, with potential mechanisms involving inhibition of specific cancer cell proliferation pathways (Huang et al., 2020).

Chemical Synthesis Applications

• The chemical structure is related to various synthesized compounds that have been reported to possess diverse biological activities, highlighting the compound's relevance in the synthesis of novel pharmaceutical agents. These include the development of new synthetic routes and methodologies for producing compounds with enhanced biological activities (White & Baker, 1990).